N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide

• IUPAC Name: N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide
• InChI: InChI=1S/C16H13N3O4S/c20-15(8-9-23-12-4-2-1-3-5-12)18-16-17-13-7-6-11(19(21)22)10-14(13)24-16/h1-7,10H,8-9H2,(H,17,18,20)
• InChI Key: CFLQAGRMIRSSGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O4S
• Molecular Weight: 343.4 g/mol

Description

“N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide” is likely a synthetic compound that contains a benzothiazole ring, which is a type of heterocyclic compound. Compounds with a benzothiazole ring are often used in scientific research due to their various biological activities.

Molecular Structure Analysis

The molecular structure of “N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide” would likely include a benzothiazole ring, a nitro group, and a phenoxypropanamide group.

Chemical Reactions Analysis

Again, while specific chemical reactions involving “N-(6-nitro-1,3-benzothiazol-2-yl)-3-phenoxypropanamide” are not available, similar compounds often participate in reactions like electrophilic substitution.

Scientific Research Applications

Antiparasitic Properties

Benzothiazole derivatives have been studied for their antiparasitic effects against various parasites. For example, derivatives bearing different chains in position 2 demonstrated significant antiprotozoal properties against parasites such as Leishmania infantum and Trichomonas vaginalis (Delmas et al., 2002). These studies highlight the potential of benzothiazole compounds in developing new antiparasitic drugs.

Antitumor Agents

Benzothiazole derivatives have been synthesized and evaluated as potent antitumor agents. For instance, derivatives based on 2-methyl-4-nitro-2H-pyrazole-3-carboxylic acid demonstrated selective cytotoxicity against tumorigenic cell lines, suggesting their potential in cancer treatment (Yoshida et al., 2005).

Diagnostic Imaging for Cerebral Ischemia

Nitroimidazole-based thioflavin-T derivatives, including benzothiazole compounds, have been radioiodinated and evaluated as possible markers for cerebral ischemia. These compounds showed good permeation of the blood-brain barrier and specific localization in cerebral ischemic tissue, indicating their potential use in noninvasive imaging of cerebral ischemia (Chu et al., 2007).

Antiparasitic Activity Independent of Nitro Group

Research has shown that thiazolides like nitazoxanide and other derivatives exhibit a broad spectrum of activities against various parasites and bacteria. Interestingly, the antiparasitic activity of these compounds is not solely dependent on the presence of the nitro group, suggesting alternative mechanisms of action (Esposito et al., 2005).